3-cyano-N-[4-(trifluoromethyl)pyridin-2-yl]benzenesulfonamide

• IUPAC Name: 3-cyano-N-[4-(trifluoromethyl)pyridin-2-yl]benzenesulfonamide
• InChI: InChI=1S/C13H8F3N3O2S/c14-13(15,16)10-4-5-18-12(7-10)19-22(20,21)11-3-1-2-9(6-11)8-17/h1-7H,(H,18,19)
• InChI Key: MPECFLFBJLKRNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NC2=NC=CC(=C2)C(F)(F)F)C#N
• Molecular Formula: C13H8F3N3O2S
• Molecular Weight: 327.28 g/mol

Description

3-cyano-N-[4-(trifluoromethyl)pyridin-2-yl]benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. This compound has attracted the attention of researchers due to its unique structural features and pharmacological properties.

Mechanism of Action

The mechanism of action of 3-cyano-N-[4-(trifluoromethyl)pyridin-2-yl]benzenesulfonamide involves the inhibition of enzymes, including carbonic anhydrases, histone deacetylases, and protein kinases. These enzymes play crucial roles in various biological processes, and their inhibition can lead to the development of novel therapeutic agents for the treatment of various diseases. This compound has been shown to exhibit anticancer, anti-inflammatory, and neuroprotective effects in preclinical studies.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent inhibitory activity against a range of enzymes, including carbonic anhydrases, histone deacetylases, and protein kinases. These enzymes play crucial roles in various biological processes, and their inhibition can lead to the development of novel therapeutic agents for the treatment of various diseases. This compound has been shown to exhibit anticancer, anti-inflammatory, and neuroprotective effects in preclinical studies.

Advantages and Limitations for Lab Experiments

The advantages of using 3-cyano-N-[4-(trifluoromethyl)pyridin-2-yl]benzenesulfonamide in lab experiments include its potent inhibitory activity against a range of enzymes, its unique structural features, and its potential applications in medicinal chemistry and drug discovery. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its pharmacological properties.

Future Directions

There are several future directions for the study of 3-cyano-N-[4-(trifluoromethyl)pyridin-2-yl]benzenesulfonamide. These include:
1. Further studies to understand the pharmacological properties of this compound and its potential applications in medicinal chemistry and drug discovery.
2. Studies to investigate the potential toxicity of this compound and its safety for use in humans.
3. Development of novel therapeutic agents based on the structure of this compound.
4. Investigation of the potential of this compound as a tool for studying the role of enzymes in various biological processes.
5. Studies to investigate the potential of this compound as a diagnostic tool for various diseases.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. It has been shown to exhibit potent inhibitory activity against a range of enzymes, including carbonic anhydrases, histone deacetylases, and protein kinases. Further studies are needed to fully understand the pharmacological properties of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 3-cyano-N-[4-(trifluoromethyl)pyridin-2-yl]benzenesulfonamide involves the reaction between 4-(trifluoromethyl)pyridine-2-amine and 3-chlorosulfonylbenzonitrile in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) and is carried out under reflux conditions. The resulting product is purified by column chromatography to obtain this compound in high yield and purity.

Scientific Research Applications

3-cyano-N-[4-(trifluoromethyl)pyridin-2-yl]benzenesulfonamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been found to exhibit potent inhibitory activity against a range of enzymes, including carbonic anhydrases, histone deacetylases, and protein kinases. These enzymes play crucial roles in various biological processes, and their inhibition can lead to the development of novel therapeutic agents for the treatment of various diseases. This compound has been shown to exhibit anticancer, anti-inflammatory, and neuroprotective effects in preclinical studies.